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molecular formula C14H20ClNO3 B8463519 Propan-2-yl (3-chloro-4-ethoxy-5-ethylphenyl)carbamate CAS No. 84971-02-8

Propan-2-yl (3-chloro-4-ethoxy-5-ethylphenyl)carbamate

Cat. No. B8463519
CAS RN: 84971-02-8
M. Wt: 285.76 g/mol
InChI Key: OIKORXDYWNEWGW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04690946

Procedure details

3-Ethyl-4-ethoxy-5-chloroaniline (1.9 g) and diethylaniline (1.5 g) were dissolved in toluene (20 ml). To the resultant solution was dropwise added isopropyl chloroformate (1.2 g) in 5 minutes under ice-cooling. After being allowed to stand at room temperature for 12 hours, the reaction mixture was poured into ice-water and extracted with toluene. The extract was washed with water, dried over magnesium sulfate and concentrated under reduced pressure. The residue was purified by silica gel chromatography using toluene as the eluent to give isopropyl N-(3-ethyl-4-ethoxy-5-chlorophenyl)carbamate (Compound No. 53) (2.4 g) in a yield of 89%. M.P., 79°-80.5° C.
Name
3-Ethyl-4-ethoxy-5-chloroaniline
Quantity
1.9 g
Type
reactant
Reaction Step One
Name
diethylaniline
Quantity
1.5 g
Type
reactant
Reaction Step One
Name
toluene
Quantity
20 mL
Type
solvent
Reaction Step One
[Compound]
Name
resultant solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
isopropyl chloroformate
Quantity
1.2 g
Type
reactant
Reaction Step Three
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
isopropyl N-(3-ethyl-4-ethoxy-5-chlorophenyl)carbamate
Yield
89%

Identifiers

REACTION_CXSMILES
[CH2:1]([C:3]1[CH:4]=[C:5]([CH:7]=[C:8]([Cl:13])[C:9]=1[O:10][CH2:11][CH3:12])[NH2:6])[CH3:2].CCN(C1C=CC=CC=1)CC.Cl[C:26]([O:28][CH:29]([CH3:31])[CH3:30])=[O:27]>C1(C)C=CC=CC=1>[CH2:1]([C:3]1[CH:4]=[C:5]([NH:6][C:26](=[O:27])[O:28][CH:29]([CH3:31])[CH3:30])[CH:7]=[C:8]([Cl:13])[C:9]=1[O:10][CH2:11][CH3:12])[CH3:2]

Inputs

Step One
Name
3-Ethyl-4-ethoxy-5-chloroaniline
Quantity
1.9 g
Type
reactant
Smiles
C(C)C=1C=C(N)C=C(C1OCC)Cl
Name
diethylaniline
Quantity
1.5 g
Type
reactant
Smiles
CCN(CC)C=1C=CC=CC1
Name
toluene
Quantity
20 mL
Type
solvent
Smiles
C1(=CC=CC=C1)C
Step Two
[Compound]
Name
resultant solution
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Three
Name
isopropyl chloroformate
Quantity
1.2 g
Type
reactant
Smiles
ClC(=O)OC(C)C
Step Four
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Smiles

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
in 5 minutes
Duration
5 min
TEMPERATURE
Type
TEMPERATURE
Details
cooling
EXTRACTION
Type
EXTRACTION
Details
extracted with toluene
WASH
Type
WASH
Details
The extract was washed with water
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over magnesium sulfate
CONCENTRATION
Type
CONCENTRATION
Details
concentrated under reduced pressure
CUSTOM
Type
CUSTOM
Details
The residue was purified by silica gel chromatography

Outcomes

Product
Details
Reaction Time
 12 h
Name
isopropyl N-(3-ethyl-4-ethoxy-5-chlorophenyl)carbamate
Type
product
Smiles
C(C)C=1C=C(C=C(C1OCC)Cl)NC(OC(C)C)=O
Measurements
Type Value Analysis
AMOUNT: MASS 2.4 g
YIELD: PERCENTYIELD 89%
YIELD: CALCULATEDPERCENTYIELD 88.3%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.